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Compound of Interest

Compound Name: 9S-HODE

Cat. No.: B163624 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction 9-Hydroxyoctadecadienoic acid (9-HODE) is a bioactive lipid metabolite derived

from the essential fatty acid, linoleic acid.[1] It exists as two main stereoisomers, 9(S)-HODE

and 9(R)-HODE, which are formed through both enzymatic and non-enzymatic pathways.[1]

9(S)-HODE is primarily generated by lipoxygenases and is involved in various physiological

and pathological processes, including inflammation, immune response, and cell signaling.[2] It

acts as a ligand for peroxisome proliferator-activated receptors (PPARs), particularly PPARγ,

and the G protein-coupled receptor GPR132, influencing gene expression and cellular

functions.[3][4] Given its role in conditions like atherosclerosis and diabetes, accurate

quantification of 9S-HODE in biological matrices is critical for understanding disease

mechanisms and for the development of targeted therapeutics.[4] Liquid chromatography-

tandem mass spectrometry (LC-MS/MS) is the preferred analytical method due to its high

sensitivity, specificity, and ability to distinguish between isoforms.[5]

Biological Significance and Signaling Pathway
Linoleic acid, the most common polyunsaturated fatty acid in human tissues, is the precursor

for 9S-HODE.[3] The formation is catalyzed by enzymes such as lipoxygenases (LOX), which

introduce a hydroperoxy group that is subsequently reduced to a hydroxyl group.[2] Once

formed, 9S-HODE can exert its biological effects by activating specific cellular receptors. For

instance, its activation of PPARγ can modulate the expression of genes involved in lipid
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metabolism and inflammation.[2][4] It also functions as a signaling molecule in the immune

system, inducing chemotaxis in monocytes.[2]
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1. Sample Collection
(e.g., Plasma, Tissue)

2. Internal Standard
Spiking

3. Lipid Extraction
(LLE or SPE)

4. Solvent Evaporation
(Under Nitrogen)
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7. Data Processing
(Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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